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Cat. No.: B3282549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed protocol for the covalent labeling of antibodies with Cy7.5
diacid(diso3) NHS ester, a near-infrared (NIR) fluorescent dye. This procedure is critical for a

variety of applications, including in vivo imaging, flow cytometry, and western blotting, where

the high sensitivity and deep tissue penetration of NIR fluorescence are advantageous. The

protocol covers antibody preparation, the conjugation reaction, purification of the labeled

antibody, and methods for characterization and storage.
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Reagent/Material Specifications

Antibody of Interest Purified, in an amine-free buffer (e.g., PBS)

Cy7.5 diacid(diso3) NHS ester High purity, stored desiccated at -20°C

Anhydrous Dimethyl Sulfoxide (DMSO) High purity, freshly opened

Reaction Buffer 0.1 M Sodium Bicarbonate, pH 8.3-8.5

Quenching Buffer 1 M Tris-HCl, pH 8.0

Purification Column
e.g., Sephadex G-25 spin column or FPLC

system

Storage Buffer
PBS, pH 7.4, with 0.1% BSA and 0.05% sodium

azide (optional)

Experimental Protocols
Antibody Preparation
To ensure successful conjugation, the antibody must be in an appropriate buffer.

Buffer Exchange: If the antibody is in a buffer containing primary amines (e.g., Tris) or

preservatives like sodium azide, it must be exchanged into an amine-free buffer such as PBS

(pH 7.2-7.4). This can be achieved through dialysis or by using a desalting spin column.

Concentration Adjustment: Adjust the antibody concentration to 2 mg/mL in the amine-free

buffer.[1] Higher concentrations can improve labeling efficiency.

Dye Preparation
The Cy7.5 diacid(diso3) NHS ester is moisture-sensitive and should be handled accordingly.

Allow the vial of Cy7.5 NHS ester to equilibrate to room temperature before opening to

prevent condensation.

Prepare a stock solution of the dye by dissolving it in anhydrous DMSO to a concentration of

10 mg/mL. This solution should be prepared fresh for each labeling reaction.
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Antibody Labeling Reaction
This procedure is based on a 1 mg scale of antibody labeling.

Transfer 0.5 mL of the 2 mg/mL antibody solution to a microcentrifuge tube.

Add 50 µL of 1 M sodium bicarbonate buffer (pH 8.3-8.5) to the antibody solution to raise the

pH, which is optimal for the NHS ester reaction.

Calculate the required volume of the Cy7.5 NHS ester stock solution. A molar dye-to-

antibody ratio of 10:1 to 20:1 is recommended for initial experiments.

Slowly add the calculated volume of the dye solution to the antibody solution while gently

vortexing.

Incubate the reaction for 1 hour at room temperature, protected from light.

Purification of the Labeled Antibody
It is crucial to remove any unreacted dye from the labeled antibody.

Method A: Spin Column Purification

Equilibrate a desalting spin column (e.g., Zeba™ Spin Desalting Column) with PBS

according to the manufacturer's instructions.

Apply the reaction mixture to the center of the resin bed.

Centrifuge the column to collect the purified antibody conjugate. This method is rapid and

suitable for small-scale purifications.

Method B: Fast Protein Liquid Chromatography (FPLC)

Equilibrate a gel filtration column (e.g., Superdex 200) with PBS.

Load the reaction mixture onto the column.

Collect fractions and monitor the absorbance at 280 nm (for protein) and ~750 nm (for Cy7.5

dye).
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Pool the fractions containing the labeled antibody, which will be the first peak to elute.

Characterization of the Conjugate
Degree of Labeling (DOL): The DOL, or the number of dye molecules per antibody, can be

determined spectrophotometrically.

Measure the absorbance of the purified conjugate at 280 nm and 749 nm (the absorbance

maximum for Cy7.5).

Calculate the DOL using the following formula:

DOL = (A749 / εdye) / ((A280 - (A749 * CF)) / εprotein)

A749 and A280 are the absorbances at the respective wavelengths.

εdye is the molar extinction coefficient of Cy7.5 (~250,000 M-1cm-1).

εprotein is the molar extinction coefficient of the antibody (~210,000 M-1cm-1 for IgG).

CF is the correction factor for the dye's absorbance at 280 nm (~0.05).

For in vivo imaging applications, an optimal DOL is typically between 2 and 4.[2]

Storage of the Conjugate
Store the purified Cy7.5-labeled antibody at 4°C, protected from light. For long-term storage, it

is recommended to add a stabilizer like BSA (to a final concentration of 0.1%) and a

bacteriostatic agent such as sodium azide (to a final concentration of 0.05%). Alternatively, the

conjugate can be aliquoted and stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
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Parameter Recommended Value Notes

Antibody Concentration 2-10 mg/mL
Higher concentrations can

improve efficiency.

Buffer pH 8.3 - 8.5
Optimal for NHS ester reaction

with primary amines.

Molar Ratio (Dye:Ab) 10:1 to 20:1
May need optimization

depending on the antibody.

Reaction Time 1 hour
At room temperature,

protected from light.

Table 2: Expected Outcomes

Parameter Expected Range Method

Degree of Labeling (DOL) 2 - 8 Spectrophotometry

Antibody Recovery (Spin

Column)
> 80%

A280 measurement post-

purification

Antibody Recovery (FPLC) 70 - 90%
A280 measurement post-

purification

Table 3: Conjugate Stability

Storage Condition Timeframe
Expected Activity
Retention

4°C with stabilizer 6 months > 90%

-20°C (with 50% glycerol) > 1 year > 95%

-80°C (aliquoted) > 1 year > 95%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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